
Compound of Interest

Compound Name: beta-Isopropyl-beta-propiolactone

Cat. No.: B087267

An In-Depth Technical Guide to beta-Isopropyl-beta-propiolactone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties of beta-Isopropyl-beta-propiolactone (also known

Chemical and Physical Properties
beta-Isopropyl-beta-propiolactone is a cyclic ester, specifically a four-membered lactone, bearing an isopropyl group at the beta-position relative to

Structure and Identification
IUPAC Name: 4-isopropyloxetan-2-one

Synonyms: beta-Isopropyl-beta-propiolactone, 4-(1-methylethyl)oxetan-2-one

CAS Number: 10359-02-1[1]

Molecular Formula: C₆H₁₀O₂[1]

Molecular Weight: 114.14 g/mol [1]

Chemical Structure:

CH₃ CH₃

Tabulated Physical Properties

Property

Density

Boiling Point

Flash Point

Refractive Index

Vapor Pressure
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The primary synthetic route to beta-Isopropyl-beta-propiolactone involves the [2+2] cycloaddition of ketene an

General Synthesis Workflow

A general workflow for the synthesis of beta-propiolactone derivatives from ketene and an aldehyde is depicted

Caption: General workflow for the synthesis of beta-Isopropyl-beta-propiolactone.

Experimental Protocol: Synthesis of beta-Propiolactone (General)

While a specific, detailed protocol for beta-Isopropyl-beta-propiolactone is not readily available in the cite

Materials:

Ketene (gas)

Isobutyraldehyde

Lewis acid catalyst (e.g., a mixture of aluminum chloride and zinc chloride)
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Anhydrous solvent (e.g., acetone or beta-propiolactone itself as the reaction medium)

Procedure (Adapted):

A solution of the Lewis acid catalyst is prepared in the anhydrous solvent.

The catalyst solution is maintained at a controlled temperature, typically between 15 °C and 40 °C.

An equimolar gas mixture of ketene and isobutyraldehyde is passed through the catalyst solution with vigorou

The reaction is monitored for the consumption of reactants.

Upon completion, the crude product is obtained.

Purification

Purification of beta-lactones is typically achieved by distillation under reduced pressure to prevent polymeri

Procedure (General):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude reaction mixture is transferred to a distillation apparatus.

The system is evacuated to a reduced pressure.

The mixture is gently heated to distill the beta-Isopropyl-beta-propiolactone, collecting the fraction at it

Analytical Characterization

Detailed spectral data for beta-Isopropyl-beta-propiolactone is not widely published. However, based on the an

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: Expected signals would include a multiplet for the methine proton of the isopropyl group, a doublet 

¹³C NMR: Expected signals would include a peak for the carbonyl carbon (typically in the range of 170-180 pp

Infrared (IR) Spectroscopy
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The most characteristic absorption in the IR spectrum of a beta-lactone is the carbonyl (C=O) stretching vibra

Mass Spectrometry (MS)

Mass spectrometry would show the molecular ion peak corresponding to the molecular weight of beta-Isopropyl-be

Chemical Reactivity

The reactivity of beta-Isopropyl-beta-propiolactone is dominated by the strained four-membered lactone ring, m

Ring-Opening Reactions

Due to significant ring strain, the lactone ring readily opens upon reaction with various nucleophiles. The at

Caption: Potential pathway of cellular response to DNA damage induced by beta-Isopropyl-beta-propiolactone.

Considerations for Drug Development

The potential carcinogenicity of beta-propiolactone derivatives is a significant concern in drug development. 

Conclusion

beta-Isopropyl-beta-propiolactone is a reactive four-membered lactone with potential applications in organic s

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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